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Compound of Interest

Compound Name:
(2S,5R)-1-Boc-2,5-

dimethylpiperazine

Cat. No.: B126335 Get Quote

Essential Safety and Handling Guide for
(2S,5R)-1-Boc-2,5-dimethylpiperazine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (2S,5R)-1-Boc-2,5-dimethylpiperazine. The

following procedures are designed to ensure safe handling, storage, and disposal of this

compound.

Chemical Profile:

Property Value

Chemical Name
(2S,5R)-tert-Butyl 2,5-dimethylpiperazine-1-

carboxylate

Synonyms (2S,5R)-1-Boc-2,5-dimethylpiperazine

Molecular Formula C₁₁H₂₂N₂O₂

Molecular Weight 214.30 g/mol

Form Solid
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Hazard Identification and Personal Protective
Equipment (PPE)
(2S,5R)-1-Boc-2,5-dimethylpiperazine hydrochloride is known to cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1] While the specific hazards of the free base

may vary slightly, it is prudent to handle it with the same level of caution. The following personal

protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or

glasses conforming to EN166

or OSHA 29 CFR 1910.133.[2]

Protects against splashes and

dust, preventing serious eye

irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber, >0.11 mm

thickness) and protective

clothing.[3]

Prevents skin contact which

can cause irritation.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2]

Required when ventilation is

inadequate or if dust is

generated, to prevent

respiratory irritation.[1]

Operational and Handling Protocol
Proper handling techniques are essential to minimize exposure and ensure a safe laboratory

environment.

Step-by-Step Handling Procedure:

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[4]

Assemble all necessary PPE before handling the compound.
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Have an eyewash station and safety shower readily accessible.[5]

Handling:

Avoid generating dust.[1]

Do not breathe dust, fumes, or vapors.[1][4]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible substances such as strong oxidizing agents and strong

acids.[7]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures should be followed.

Spill Response:

Minor Spills:

Evacuate unnecessary personnel.

Wear appropriate PPE.

Carefully sweep or vacuum up the spilled solid, avoiding dust generation.[1]

Place the collected material into a suitable, labeled container for disposal.[6]

Clean the spill area with a suitable solvent.
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Major Spills:

Evacuate the area immediately and move upwind.[6]

Alert emergency responders.[6]

Prevent the spill from entering drains or waterways.[6]

Disposal Protocol:

Dispose of the compound and any contaminated materials in accordance with local, state,

and federal regulations.[1]

The material should be sent to an approved waste disposal plant.[1]

Workflow for Safe Handling and Disposal
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Workflow for Handling (2S,5R)-1-Boc-2,5-dimethylpiperazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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